Cas no 169280-82-4 (Ethyl 6-{(Tert-Butoxy)CarbonylAmino}Pyridine-3-Carboxylate)

• Product Name: Ethyl 6-{(Tert-Butoxy)CarbonylAmino}Pyridine-3-Carboxylate
• CAS No: 169280-82-4
• MF: C₁₃H₁₈N₂O₄
• MW: 266.293023586273
• MDL: MFCD23103501
• CID: 2146742
• PubChem ID: 21879719
• Update Time: 2025-06-13

Ethyl 6-{(Tert-Butoxy)CarbonylAmino}Pyridine-3-Carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-(tert-butoxycarbonyl)nicotinate
• Ethyl 6-({[(2-methyl-2-propanyl)oxy]carbonyl}amino)nicotinate
• Ethyl 6-{[(tert-butoxy)carbonyl]-amino}pyridine-3-carboxylate
• 6-tert-Butoxycarbonylamino-nicotinic acid ethyl ester
• Ethyl 6-{[(tert-butoxy)carbonyl]amino}pyridine-3-carboxylate
• 3-Pyridinecarboxylic acid, 6-[[(1,1-diMethylethoxy)carbonyl]aMino]-, ethyl ester
• 800-143-6
• ETHYL 6-[(TERT-BUTOXYCARBONYL)AMINO]PYRIDINE-3-CARBOXYLATE
• Ethyl6-((tert-butoxycarbonyl)amino)nicotinate
• SS-4577
• ethyl 6-(tert-butyloxycarbonylamino)nicotinate
• SCHEMBL1891463
• MCQWEDNIHBKKJY-UHFFFAOYSA-N
• ethyl 6-(tert-butoxycarbonylamino)nicotinate
• Ethyl 6-(((tert-butoxy)carbonyl)amino)pyridine-3-carboxylate
• MFCD23103501
• 169280-82-4
• AKOS015996963
• ethyl 6-[(2-methylpropan-2-yl)oxycarbonylamino]pyridine-3-carboxylate
• Ethyl 6-((tert-butoxycarbonyl)amino)nicotinate
• Ethyl 6-{(Tert-Butoxy)CarbonylAmino}Pyridine-3-Carboxylate

• MDL： MFCD23103501
• Inchi： 1S/C13H18N2O4/c1-5-18-11(16)9-6-7-10(14-8-9)15-12(17)19-13(2,3)4/h6-8H,5H2,1-4H3,(H,14,15,17)
• InChI Key： MCQWEDNIHBKKJY-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C(=O)OCC)=CN=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 266.12665706Da
• Monoisotopic Mass: 266.12665706Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 77.5Ų

Additional information on Ethyl 6-{(Tert-Butoxy)CarbonylAmino}Pyridine-3-Carboxylate

Ethyl 6-{(Tert-Butoxy)CarbonylAmino}Pyridine-3-Carboxylate (CAS No. 169280-82-4): A Comprehensive Overview

Ethyl 6-{(Tert-Butoxy)CarbonylAmino}Pyridine-3-Carboxylate, identified by its CAS number 169280-82-4, is a significant compound in the realm of pharmaceutical and chemical research. This compound belongs to the pyridine derivative family, which has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The structural integrity of this molecule, featuring a pyridine core substituted with an ethyl ester and a tert-butoxycarbonyl (Boc) protected amine group, makes it a versatile intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

The synthesis of Ethyl 6-{(Tert-Butoxy)CarbonylAmino}Pyridine-3-Carboxylate involves a series of well-defined chemical transformations that highlight the importance of protecting groups in organic synthesis. The Boc group, specifically, plays a crucial role in stabilizing the amine functionality during various reaction conditions, ensuring its availability for subsequent modifications. This protection-deprotection strategy is a cornerstone in the synthesis of more complex molecules, particularly in the development of peptidomimetics and other bioactive compounds.

In recent years, there has been a surge in research focused on pyridine derivatives due to their broad spectrum of biological activities. Pyridine-based compounds have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. Among these, Ethyl 6-{(Tert-Butoxy)CarbonylAmino}Pyridine-3-Carboxylate has shown particular promise as a building block for the development of novel therapeutic agents. Its ability to serve as a precursor for more complex structures makes it an invaluable asset in the pharmaceutical industry.

One of the most compelling aspects of Ethyl 6-{(Tert-Butoxy)CarbonylAmino}Pyridine-3-Carboxylate is its potential application in the synthesis of enzyme inhibitors. Enzyme inhibition is a key strategy in drug design, aiming to modulate biological pathways by interfering with specific enzymatic activities. The pyridine core of this compound can be readily functionalized to target various enzymes, making it a versatile scaffold for inhibitor development. For instance, modifications at the 3-carboxylate position can introduce hydrophilic or hydrophobic properties, influencing the compound's binding affinity and selectivity towards specific enzymes.

Another area where Ethyl 6-{(Tert-Butoxy)CarbonylAmino}Pyridine-3-Carboxylate has shown significant potential is in the field of peptidomimetics. Peptidomimetics are designed to mimic the biological activity of natural peptides while avoiding their limitations, such as poor bioavailability and susceptibility to enzymatic degradation. The Boc-protected amine group in this compound can be used to incorporate non-peptide moieties into peptidomimetic structures, enhancing their stability and efficacy. This approach has been particularly successful in the development of drugs targeting protein-protein interactions, which are often challenging to address with traditional small-molecule inhibitors.

The pharmaceutical industry has increasingly recognized the importance of computational chemistry and high-throughput screening in drug discovery. Ethyl 6-{(Tert-Butoxy)CarbonylAmino}Pyridine-3-Carboxylate has been utilized in virtual screening campaigns to identify potential hits against various disease targets. Its unique structural features make it an attractive candidate for fragment-based drug design, where small molecular fragments are screened for their ability to bind to target proteins before being optimized into lead compounds. This strategy has led to the discovery of several novel drugs with improved pharmacological profiles.

In conclusion, Ethyl 6-{(Tert-Butoxy)CarbonylAmino}Pyridine-3-Carboxylate (CAS No. 169280-82-4) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its structural features and synthetic versatility make it an invaluable tool for chemists and pharmacologists working on next-generation therapeutics. As research continues to uncover new applications for pyridine derivatives, compounds like Ethyl 6-{(Tert-Butoxy)CarbonylAmino}Pyridine-3-Carboxylate will undoubtedly play a crucial role in shaping the future of medicine.